Cas no 1087634-11-4 (2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene)

• Product Name: 2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene
• CAS No: 1087634-11-4
• MF: C₁₆H₁₃F₂NO₆S
• MW: 385.339330434799
• CID: 6287679
• PubChem ID: 9036237
• Update Time: 2025-05-21

2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• EN300-26586652
• AB00985498-01
• UPCMLD0ENAT5770021:001
• Z95218700
• 1087634-11-4
• 2-(difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene
• 2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene

• Inchi： 1S/C16H13F2NO6S/c1-24-14-7-2-11(10-15(14)25-16(17)18)8-9-26(22,23)13-5-3-12(4-6-13)19(20)21/h2-10,16H,1H3/b9-8+
• InChI Key： QQBDASBCFQDXJB-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC(=C(C=1)OC(F)F)OC)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 385.04316463g/mol
• Monoisotopic Mass: 385.04316463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene

Compound CAS No. 1087634-11-4: A Comprehensive Overview

The compound with CAS No. 1087634-11-4, named 2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzene ring substituted with multiple functional groups, including a difluoromethoxy group, a methoxy group, and a 4-nitrobenzenesulfonyl moiety attached via an ethenyl bridge.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. The presence of the difluoromethoxy group introduces unique electronic properties, making the molecule highly reactive under specific conditions. Similarly, the methoxy group contributes to the molecule's stability and solubility, which are critical factors in many industrial and laboratory applications.

The 4-nitrobenzenesulfonyl group is particularly interesting due to its strong electron-withdrawing nature, which enhances the molecule's ability to participate in various chemical reactions. This feature has been leveraged in recent research to design more efficient catalysts and intermediates for organic synthesis.

One of the most promising areas of application for this compound is in the field of drug discovery. Researchers have explored its potential as a precursor for developing bioactive molecules with specific pharmacological properties. The compound's ability to undergo precise chemical modifications has made it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also found use in materials science. Its unique structure allows for the creation of novel polymers and coatings with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into high-performance materials for aerospace and electronics industries.

The synthesis of 2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene involves a series of intricate reaction steps, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. These methods have been optimized in recent studies to improve yield and purity, making large-scale production more feasible.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that while it exhibits high reactivity under certain conditions, it can be safely handled and disposed of when proper protocols are followed. This makes it suitable for use in industrial settings where environmental considerations are paramount.

In conclusion, 2-(Difluoromethoxy)-1-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene (CAS No. 1087634-11-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, offering exciting possibilities for future innovations in drug development, materials science, and beyond.